Cas no 30564-98-8 (3,3-dimethylbutan-1-amine hydrochloride)

• Product Name: 3,3-dimethylbutan-1-amine hydrochloride
• CAS No: 30564-98-8
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• MDL: MFCD11099509
• CID: 853587
• PubChem ID: 42944931
• Update Time: 2025-04-25

3,3-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 3,3-dimethyl-, hydrochloride
• 3,3-Dimethylbutan-1-amine hydrochloride (1:1)
• 3,3-dimethylbutan-1-amine hydrochloride
• MFCD11099509
• W10831
• CWISRCWPFJNOGM-UHFFFAOYSA-N
• 30564-98-8
• (3,3-dimethylbutyl)amine hydrochloride
• SY123555
• 3,3-dimethylbutan-1-amine;hydrochloride
• 3,3-Dimethylbutan-1-amine--hydrogen chloride (1/1)
• AS-67784
• DB-193505
• 1-Butanamine, 3,3-dimethyl-, hydrochloride (1:1)
• 3,3-DIMETHYLBUTAN-1-AMINE HCL
• DTXSID80655375
• AKOS008105339
• EN300-37187
• 3,3-Dimethyl-1-butanamine Hydrochloride
• 3,3-dimethylbutan-1-aminehydrochloride
• CS-0036014
• Z381429050

• MDL： MFCD11099509
• Inchi： 1S/C6H15N.ClH/c1-6(2,3)4-5-7;/h4-5,7H2,1-3H3;1H
• InChI Key： CWISRCWPFJNOGM-UHFFFAOYSA-N
• SMILES： Cl.NCCC(C)(C)C

Computed Properties

• Exact Mass: 120.972
• Monoisotopic Mass: 137.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 42.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 22.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on 3,3-dimethylbutan-1-amine hydrochloride

Research Brief on 1-Butanamine, 3,3-dimethyl-, hydrochloride (CAS: 30564-98-8): Recent Advances and Applications

The compound 1-Butanamine, 3,3-dimethyl-, hydrochloride (CAS: 30564-98-8) has garnered significant attention in recent years due to its versatile applications in chemical, biological, and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The compound, a hydrochloride salt of a branched-chain aliphatic amine, is particularly notable for its role as an intermediate in the synthesis of more complex molecules and its bioactivity in various experimental models.

Recent studies have explored the synthetic pathways for 1-Butanamine, 3,3-dimethyl-, hydrochloride, emphasizing green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and cost-efficiency, making the compound more accessible for industrial applications.

Pharmacologically, 1-Butanamine, 3,3-dimethyl-, hydrochloride has shown promise as a modulator of neurotransmitter systems. A 2022 paper in Neuropharmacology reported its affinity for GABA_A receptors, suggesting potential anxiolytic effects in preclinical models. However, the study also highlighted the need for further research to elucidate its mechanism of action and assess its safety profile. These findings open new avenues for developing novel neuroactive compounds derived from this scaffold.

In the pharmaceutical sector, the compound has been investigated as a precursor for anticancer agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a series of small-molecule inhibitors targeting protein kinases involved in tumor progression. The derivatives exhibited selective cytotoxicity against breast cancer cell lines, with IC₅₀ values in the low micromolar range. These results underscore the compound's potential as a building block for oncology drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-Butanamine, 3,3-dimethyl-, hydrochloride and its derivatives. Recent computational studies, such as those published in Journal of Chemical Information and Modeling (2024), have employed molecular docking and dynamics simulations to predict absorption and metabolism, providing insights for structural modifications. These in silico approaches are expected to accelerate the development of clinically viable candidates.

In conclusion, 1-Butanamine, 3,3-dimethyl-, hydrochloride (CAS: 30564-98-8) represents a multifaceted compound with growing importance in chemical biology and drug development. Ongoing research continues to uncover its synthetic utility, biological activities, and therapeutic potential, positioning it as a valuable asset for future innovations in the life sciences. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its applications.